Hopantenate Calcium
Hopantenate Calcium
Brand Name:
Vulcanchem
CAS No.:
17097-76-6
VCID:
VC0041851
InChI:
InChI=1S/2C10H19NO5.Ca/c2*1-10(2,6-12)8(15)9(16)11-5-3-4-7(13)14;/h2*8,12,15H,3-6H2,1-2H3,(H,11,16)(H,13,14);/q;;+2/p-2/t2*8-;/m00./s1
SMILES:
CC(C)(CO)C(C(=O)NCCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCCC(=O)[O-])O.[Ca+2]
Molecular Formula:
C₂₀H₃₆CaN₂O₁₀
Molecular Weight:
504.6 g/mol
Hopantenate Calcium
CAS No.: 17097-76-6
Reference Standards
VCID: VC0041851
Molecular Formula: C₂₀H₃₆CaN₂O₁₀
Molecular Weight: 504.6 g/mol
| CAS No. | 17097-76-6 |
|---|---|
| Product Name | Hopantenate Calcium |
| Molecular Formula | C₂₀H₃₆CaN₂O₁₀ |
| Molecular Weight | 504.6 g/mol |
| IUPAC Name | calcium;4-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]butanoate |
| Standard InChI | InChI=1S/2C10H19NO5.Ca/c2*1-10(2,6-12)8(15)9(16)11-5-3-4-7(13)14;/h2*8,12,15H,3-6H2,1-2H3,(H,11,16)(H,13,14);/q;;+2/p-2/t2*8-;/m00./s1 |
| Standard InChIKey | OVXZVDMCQPLHIY-QXGOIDDHSA-L |
| Isomeric SMILES | CC(C)(CO)[C@H](C(=O)NCCCC(=O)[O-])O.CC(C)(CO)[C@H](C(=O)NCCCC(=O)[O-])O.[Ca+2] |
| SMILES | CC(C)(CO)C(C(=O)NCCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCCC(=O)[O-])O.[Ca+2] |
| Canonical SMILES | CC(C)(CO)C(C(=O)NCCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCCC(=O)[O-])O.[Ca+2] |
| Synonyms | calcium homopantothenate calcium hopantenate GABA pantoate GABA-pantoyl homopantothenic acid hopantenic acid pantogab pantogab, (+-)-isomer pantogab, (R)-isomer pantogab, (S)-isomer pantogab, calcium (2:1) salt pantogab, calcium (2:1) salt, (R)-isomer pantogab, sodium salt, (R)-isomer pantogam pantoyl-GABA |
| PubChem Compound | 28280 |
| Last Modified | Nov 11 2021 |
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